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Compound of Interest

Compound Name: 9-Bromophenanthrene

Cat. No.: B047481 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for the

use of 9-Bromophenanthrene, a brominated polycyclic aromatic hydrocarbon. Adherence to

these protocols is crucial for ensuring laboratory safety and procedural integrity.

Immediate Safety and Logistical Information
9-Bromophenanthrene is a solid that presents as a potential irritant to the skin, eyes, and

respiratory system.[1][2] Proper personal protective equipment (PPE) is mandatory to mitigate

exposure risks. All operations involving this compound should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9-Bromophenanthrene is provided

in the table below for quick reference.
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Property Value

Chemical Formula C₁₄H₉Br[2]

Molecular Weight 257.13 g/mol [4]

Appearance White to off-white solid/crystal[3]

Melting Point 60-65 °C[4]

Boiling Point 180-190 °C at 2 mmHg[4]

Solubility
Soluble in acetic acid and carbon disulfide.[5]

Sparingly soluble in water.[1]

Flash Point > 110 °C (> 230 °F)[6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling 9-Bromophenanthrene to prevent

contact and inhalation.

PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).[7]

To prevent skin contact and

irritation.[1]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[8]

To protect eyes from dust

particles and potential

splashes.[1]

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a chemical fume hood.

If not feasible, a NIOSH-

approved N95 respirator may

be appropriate for weighing

and handling small quantities.

[7]

To prevent inhalation of dust

particles, which can cause

respiratory tract irritation.[1]
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Note on Glove Selection: While specific breakthrough time data for 9-Bromophenanthrene is

not readily available, nitrile and neoprene gloves are generally recommended for handling

halogenated aromatic hydrocarbons. It is crucial to inspect gloves for any signs of degradation

or perforation before and during use and to change them immediately if contamination is

suspected.

Operational and Disposal Plans
Handling and Storage

Handling: Always handle 9-Bromophenanthrene within a chemical fume hood to minimize

inhalation exposure.[3] Avoid generating dust. Use appropriate tools for transferring the solid.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[3][8]

Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent the spread of

contamination.
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Workflow for 9-Bromophenanthrene Spill Cleanup

Initial Response

Preparation

Containment & Cleanup

Disposal & Decontamination

Evacuate Immediate Area

Alert Colleagues

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Gently Cover Spill with Absorbent Material
(e.g., vermiculite, sand)

Carefully Sweep Material into a Labeled Waste Container

Wipe Spill Area with a Damp Cloth

Dispose of Waste Container as Hazardous Waste

Decontaminate all non-disposable equipment

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe cleanup of a 9-Bromophenanthrene spill.
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Disposal Plan
9-Bromophenanthrene and any contaminated materials (e.g., gloves, absorbent materials)

must be disposed of as hazardous waste.[8]

Collection: Collect all waste in a clearly labeled, sealed, and compatible container. The label

should include "Hazardous Waste" and "9-Bromophenanthrene".

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company

in accordance with local, state, and federal regulations. Incineration is a common disposal

method for halogenated aromatic hydrocarbons.

Experimental Protocol: Synthesis of an N-
Heterocyclic Carbene (NHC) Ligand Precursor
9-Bromophenanthrene can be utilized as a starting material in the synthesis of various

organic compounds, including precursors for N-heterocyclic carbene ligands, which are

important in catalysis. The following is a representative, generalized protocol.

Objective: To synthesize a 1-aryl-3-methylimidazolium bromide salt using 9-
Bromophenanthrene.

Materials:

9-Bromophenanthrene

1-Methylimidazole

Toluene (anhydrous)

Argon or Nitrogen gas (inert atmosphere)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar
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Heating mantle with temperature control

Condenser

Standard glassware for workup and purification

Procedure:

Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine 9-
Bromophenanthrene (1.0 equivalent) and anhydrous toluene.

Addition of Reagent: Add 1-methylimidazole (1.1 equivalents) to the reaction mixture via

syringe.

Reaction: Heat the mixture to reflux (approximately 110 °C) with vigorous stirring. Monitor

the reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. The product, an

imidazolium salt, may precipitate out of the solution. If so, collect the solid by filtration. If not,

remove the solvent under reduced pressure.

Purification: Wash the crude product with a non-polar solvent (e.g., hexane) to remove any

unreacted starting material. The resulting solid can be further purified by recrystallization if

necessary.

Characterization: Confirm the identity and purity of the product using standard analytical

techniques such as NMR spectroscopy and mass spectrometry.
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Workflow for NHC Precursor Synthesis

Reaction Setup

Reaction

Workup & Purification

Analysis

Combine 9-Bromophenanthrene and Toluene
in a Schlenk Flask

Establish Inert Atmosphere
(Argon or Nitrogen)

Add 1-Methylimidazole

Heat to Reflux with Stirring

Monitor by TLC

Cool to Room Temperature

Isolate Product
(Filtration or Solvent Removal)

Wash with Non-Polar Solvent

Recrystallize (if needed)

Characterize Product
(NMR, Mass Spec)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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